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Compound of Interest

Compound Name: WHI-P258

Cat. No.: B1683307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols, operational guidelines, and

disposal plans for the handling of WHI-P258. Adherence to these procedures is critical for

ensuring laboratory safety and maintaining experimental integrity. WHI-P258 is identified as a

dimethoxyquinazoline inhibitor of JAK3, which binds weakly to its target and is often utilized as

a negative control in research settings.

Chemical and Physical Properties
A summary of the key quantitative data for WHI-P258 is presented below for easy reference.

Property Value

Molecular Formula C₁₄H₁₅N₃O₂

Molecular Weight 257.29 g/mol

CAS Number 211556-09-1

Appearance Crystalline solid, powder

Solubility DMSO: ≥ 25 mg/mL

Storage Temperature
Powder: -20°C for 3 years, 4°C for 2 years. In

solvent: -80°C for 6 months, -20°C for 1 month.
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Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling WHI-P258 to

minimize exposure and ensure personal safety.

Equipment Specification

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves (e.g., nitrile).

Skin and Body Protection Impervious clothing, such as a lab coat.

Respiratory Protection
A suitable respirator should be used if dust is

generated or ventilation is inadequate.

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated area. The use of a chemical fume hood is recommended, especially

when handling the powdered form or preparing stock solutions.

An eyewash station and safety shower must be readily accessible in the immediate work

area.

Handling Procedures:

Avoid inhalation of dust and contact with eyes, skin, and clothing.

Prevent the formation of dust and aerosols during handling.

Use non-sparking tools for handling the powdered compound.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.
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Keep away from direct sunlight and sources of ignition.

Recommended storage for the powder is at -20°C.

Disposal Plan
All waste containing WHI-P258, including the pure compound, contaminated labware, and

personal protective equipment, must be treated as hazardous chemical waste.

Waste Segregation and Collection:

Identify and Segregate: Designate a specific, labeled container for WHI-P258 waste. Do not

mix with other waste streams.

Container: Use a leak-proof, chemically compatible container for waste collection.

Labeling: Clearly label the waste container as "Hazardous Waste" and include the full

chemical name "WHI-P258".

Disposal Procedure:

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office for

specific guidelines and to schedule a waste pickup.

Documentation: Complete any required hazardous waste disposal forms as per your

institution's protocol.

Interim Storage: Store the sealed hazardous waste container in a designated, secure, and

well-ventilated area away from incompatible materials while awaiting pickup.

Decontamination of Labware:

Triple-rinse contaminated glassware with a suitable solvent (e.g., ethanol or acetone).

Collect the rinsate as hazardous waste.

After decontamination, the glassware can be washed and reused.
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Experimental Protocol: In Vitro JAK3 Kinase Assay
This protocol outlines the use of WHI-P258 as a negative control in an in vitro kinase assay to

determine the inhibitory activity of test compounds against JAK3.

1. Reagent Preparation:

Kinase Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01%

Tween-20.

ATP Solution: Prepare a stock solution of ATP in nuclease-free water. The final concentration

in the assay will typically be at or near the Km for JAK3.

Substrate Solution: Prepare a stock solution of a suitable JAK3 peptide substrate (e.g., a

biotinylated peptide) in kinase buffer.

WHI-P258 (Negative Control) Stock Solution: Prepare a 10 mM stock solution of WHI-P258
in DMSO.

Test Compound Stock Solutions: Prepare stock solutions of test compounds in DMSO.

2. Assay Procedure:

Serial Dilutions: Prepare a serial dilution of the test compounds and WHI-P258 in DMSO.

Assay Plate Preparation: Add 1 µL of the diluted compounds, WHI-P258, or DMSO (vehicle

control) to the wells of a 384-well assay plate.

Enzyme Addition: Add recombinant human JAK3 enzyme to each well.

Incubation: Gently mix and incubate the plate at room temperature for 10-15 minutes to allow

for compound binding to the enzyme.

Reaction Initiation: Initiate the kinase reaction by adding a mixture of the peptide substrate

and ATP.

Reaction Incubation: Incubate the plate at 30°C for 60 minutes.
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Reaction Termination: Stop the reaction by adding a stop solution containing EDTA.

3. Signal Detection:

The detection method will depend on the assay format (e.g., luminescence, fluorescence).

For an ADP-Glo™ assay, for instance:

Add ADP-Glo™ Reagent to deplete unused ATP.

Incubate for 40 minutes at room temperature.

Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

Incubate for 30 minutes at room temperature.

Read the luminescence on a plate reader.

4. Data Analysis:

Subtract the background signal (wells with no enzyme).

Normalize the data to the vehicle control (DMSO) and the negative control (WHI-P258).

Plot the percent inhibition versus the log of the test compound concentration and fit the data

to a dose-response curve to determine the IC₅₀ value.
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To cite this document: BenchChem. [Essential Safety and Logistical Guide for Handling WHI-
P258]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683307#personal-protective-equipment-for-
handling-whi-p258]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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